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Compound of Interest

Compound Name: RMI 10874

Cat. No.: B10801161

For researchers and drug development professionals, a direct comparative analysis of the
antiviral compounds RMI 10874 and tilorone is currently not feasible due to a significant
disparity in available scientific literature. Extensive searches for "RMI 10874" and its potential
identifier "Richardson-Merrell compound 10874" have yielded no publicly available data
regarding its chemical structure, mechanism of action, or antiviral activity. In stark contrast,
tilorone is a well-documented broad-spectrum antiviral agent with a considerable body of
research detailing its efficacy and mode of action.

This guide, therefore, provides a comprehensive overview of the known antiviral properties of
tilorone, offering a valuable resource for the scientific community. The absence of information
on RMI 10874 precludes its inclusion in a direct comparison.

Tilorone: A Broad-Spectrum Antiviral Agent

Tilorone is a synthetic, orally bioavailable small molecule that has been studied for its antiviral
activity for several decades.[1][2] It is known to be an effective interferon inducer, a key
component of the innate immune response to viral infections.[2][3]

Mechanism of Action

Tilorone's primary mechanism of action is the induction of interferons (IFNs), which are
signaling proteins that trigger a cellular antiviral state.[3][4] This is thought to occur through the
activation of innate immunity pathways, such as the RIG-I-like receptor (RLR) pathway, which
senses viral RNA and initiates a signaling cascade leading to the production of type | and type
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[l interferons.[3][5][6] Tilorone has also been described as a lysosomotropic agent, which may
contribute to its antiviral effects.[3]

The proposed signaling pathway for tilorone-induced interferon production is illustrated below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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